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Key Findings on
Cost-
Effectiveness

Analysis
Scope

Countries/Regions with
Supporting Evidence

Notes & Key Influencing
Factors

HFrEF (LVEF
<40%) [1] [2]

Cost-effective in
vast majority of
studies.

HFpEF (LVEF
=50%) &
HFmrEF
(LVEF 41-49%)

[1]

Cost-effective in all
identified studies.

Across the EF  Cost-effective,

Spectrum [1] offering
[3] "intermediate” to
"high" value.

China, US, UK, Japan, South
Korea, Australia, Thailand,
Colombia, Philippines,
Germany, Spain, Canada [1]

[2]

US, China, UK, Germany,
Spain [1]

US (analysis based on DAPA-
HF & DELIVER trials) [3]

One UK study showed
ICER above threshold [2].
Cost-effectiveness is more
pronounced than in
HFpEF/HFmrEF [1].

Evidence base is newer but
conclusive for cost-
effectiveness [1].

Value is highly sensitive to
drug price. With rebates,
can be highly cost-effective

[3].
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Detailed Methodologies from Key Analyses

For researchers, the validity of cost-effectiveness results depends on the underlying models. Here are the

methodologies from two pivotal analyses.

Systematic Review by Frontiers in Pharmacology (2025)

This review synthesized evidence from 28 economic studies on dapagliflozin for HF across all ejection

fractions [1].

e Model Structure: Most included studies used a Markov model with health states defined by New
York Heart Association (NYHA) class, hospitalization events, and death [1] [2].

¢ Data Sources: Clinical efficacy data (e.g., cardiovascular mortality, hospitalization for HF) were
primarily sourced from the DAPA-HF (for HFrEF) and DELIVER (for HFpEF/HFmrEF) trials [1].

e Costs and Perspective: Analyses were conducted primarily from a healthcare system perspective.
Costs included drug acquisition, management of HF, and hospitalization. All costs and outcomes were
discounted (typically at 3% annually) [1] [2].

e Outcome Measures: The primary outcome was the Incremental Cost-Effectiveness Ratio (ICER),
reported in cost per Quality-Adjusted Life Year (QALY) gained. Cost-effectiveness was judged against
country-specific Willingness-To-Pay (WTP) thresholds [1].

¢ Uncertainty Analysis: All studies performed probabilistic sensitivity analyses. The parameters most
influential on the ICER were the cost of dapagliflozin and the rate of cardiovascular mortality [1].

US-Based Economic Evaluation Using Pooled Trial Data (2024)

This study used individual participant data from the DAPA-HF and DELIVER trials to evaluate cost-
effectiveness across the full LVEF range [3].

e Model Structure: A 3-state Markov model (alive without event, alive after HF event, dead) was used
to simulate disease progression.
o Data Sources:
o Transition probabilities and utility values: Derived directly from the pooled, individual-level
data of the DAPA-HF and DELIVER trials.
o Cost estimates: Obtained from published US sources, including Medicare.
e Analysis: The analysis calculated the incremental cost per QALY gained for dapagliflozin plus
standard of care versus standard of care alone. It specifically tested how different levels of drug cost

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://resource-allocation.biomedcentral.com/articles/10.1186/s12962-022-00396-7
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://resource-allocation.biomedcentral.com/articles/10.1186/s12962-022-00396-7
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1572289/full
https://pubmed.ncbi.nlm.nih.gov/38390793/
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.smolecule.com/products/s525008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

rebates affected the value proposition [3].

The workflow of this analysis is summarized in the diagram below.

Start: Pooled Individual Participant Data
(DAPA-HF & DELIVER Trials)

3-State Markov Model

Data Input: Data Input:
Transition Probabilities Cost Estimates (e.g., Medicare)
Utility Values Dapagliflozin Price Scenarios

Economic Analysis

Output:
Incremental Cost per QALY (ICER)
Value Assessment

Click to download full resolution via product page

Key Comparative Insights

The systematic reviews provide direct comparisons relevant for drug development and decision-making.

e Vs. Empagliflozin: Some analyses, including ones from the US and China, suggest that
dapagliflozin may be more cost-effective than empagliflozin for treating HFrEF and HFpEF,
though more head-to-head comparisons are needed [1].

e Patient Subgroups: The cost-effectiveness of dapagliflozin appears to be more favorable for
several key subgroups:

o Patients with left ventricular EF <40% (HFrEF) compared to those with higher EF [1].
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o Patients with comorbid diabetes [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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